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Compound of Interest

Compound Name:
2,4-Difluorobenzoyl Paliperidone-

d4

Cat. No.: B1160232 Get Quote

Technical Guide: 2,4-Difluorobenzoyl
Paliperidone-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the identification, sourcing, and analysis of 2,4-
Difluorobenzoyl Paliperidone-d4, a deuterated derivative of a known paliperidone impurity.

Given the specialized nature of this compound, this document provides a comprehensive

overview of the available information and outlines a strategic approach for its acquisition and

potential characterization.

Compound Identification and Properties
Initial research indicates that 2,4-Difluorobenzoyl Paliperidone is recognized as a process-

related impurity of Paliperidone. While information on the deuterated (d4) analogue is not

readily available in public databases or supplier catalogs, the non-deuterated form provides a

basis for understanding its chemical properties.

Table 1: Physicochemical Data for 2,4-Difluorobenzoyl Paliperidone
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Property Value Source

CAS Number 2640158-02-5 [1][2][3]

Molecular Formula C₂₃H₂₇F₂N₃O₃ [1][2]

Molecular Weight 431.48 g/mol [1][2]

Chemical Name

3-(2-(4-(2,4-

difluorobenzoyl)piperidin-1-

yl)ethyl)-9-hydroxy-2-methyl-

6,7,8,9-tetrahydro-4H-

pyrido[1,2-a]pyrimidin-4-one

[2]

At present, a specific CAS number for 2,4-Difluorobenzoyl Paliperidone-d4 has not been

assigned. The "-d4" designation typically indicates the presence of four deuterium atoms, which

are stable isotopes of hydrogen. In the context of paliperidone derivatives, deuteration is often

on the ethylpiperidine moiety. For the parent compound, Paliperidone-d4, the CAS number is

1020719-55-4.

Sourcing and Availability
2.1. Non-Deuterated 2,4-Difluorobenzoyl Paliperidone

Several chemical suppliers list the non-deuterated form of this impurity, primarily for research

and reference standard purposes.

Table 2: Suppliers of 2,4-Difluorobenzoyl Paliperidone (Non-Deuterated)

Supplier Catalog Number Status

Pharmaffiliates PA 16 0021005 Enquire for details

KM Pharma Solution KMP020002 Available

SynZeal SZ-P004016 Synthesis on demand

2.2. 2,4-Difluorobenzoyl Paliperidone-d4
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A direct commercial source for the deuterated (d4) version of this specific impurity has not been

identified through standard searches. This suggests that the compound is not a commonly

stocked item and would likely require custom synthesis.

Custom Synthesis
For researchers requiring 2,4-Difluorobenzoyl Paliperidone-d4, custom synthesis is the most

viable procurement route. Several companies specialize in the synthesis of complex organic

molecules and stable isotope-labeled compounds.

Workflow for Procuring a Custom-Synthesized Compound
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Identify Target
Compound & Purity

Search for
Commercial Suppliers No Supplier Found

If unsuccessful
Identify Custom
Synthesis Labs

Request Quotation
(Quantity, Purity, Timeline)

Evaluate Proposals
& Select Supplier

Place Purchase
Order

Supplier Synthesizes
& Purifies Compound

Quality Control
(NMR, MS, HPLC)

Shipment with
Certificate of Analysis

Compound Received
& Verified
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Caption: Workflow for obtaining a non-commercially available chemical compound.

Experimental Protocols and Data
Due to the nature of this compound as a specific impurity, detailed experimental protocols or

signaling pathway information are not available in the public domain. Research on such

compounds is typically conducted in the context of:

Pharmacokinetic (PK) studies: Utilizing the deuterated form as an internal standard for mass

spectrometry-based quantification of the non-deuterated impurity in biological matrices.

Metabolic stability assays: To understand the metabolic fate of the impurity.

Toxicology assessments: If the impurity is found to be significant.

Logical Relationship of Impurity Analysis in Drug Development
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Drug Synthesis & Manufacturing
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Caption: The role of impurity reference standards in pharmaceutical quality control.

Conclusion
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2,4-Difluorobenzoyl Paliperidone is a known impurity of Paliperidone, and its non-deuterated

form can be sourced from specialized chemical suppliers. The deuterated (d4) version,

however, is not a standard catalog item and requires custom synthesis. Researchers needing

this compound for use as an internal standard in analytical methods or for other research

purposes should engage with companies offering custom stable isotope labeling and synthesis

services. The workflows provided in this guide offer a strategic approach to the procurement

and utilization of this specialized chemical compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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